Cas no 1384427-56-8 (7-ethyl-3H,4H,7H-pyrazolo3,4-d1,2,3triazin-4-one)

• Product Name: 7-ethyl-3H,4H,7H-pyrazolo3,4-d1,2,3triazin-4-one
• CAS No: 1384427-56-8
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 5189430
• PubChem ID: 136264585
• Update Time: 2025-05-28

7-ethyl-3H,4H,7H-pyrazolo3,4-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]-1,2,3-triazin-4-one, 7-ethyl-3,7-dihydro-
• 7-ethyl-3H,4H,7H-pyrazolo3,4-d1,2,3triazin-4-one

• Inchi： 1S/C6H7N5O/c1-2-11-5-4(3-7-11)6(12)9-10-8-5/h3H,2H2,1H3,(H,8,9,12)
• InChI Key： SCDOYSMWJDOROQ-UHFFFAOYSA-N
• SMILES： N1C(=O)C2C=NN(CC)C=2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines

Additional information on 7-ethyl-3H,4H,7H-pyrazolo3,4-d1,2,3triazin-4-one

Recent Advances in the Study of 7-ethyl-3H,4H,7H-pyrazolo[3,4-d][1,2,3]triazin-4-one (CAS: 1384427-56-8)

The compound 7-ethyl-3H,4H,7H-pyrazolo[3,4-d][1,2,3]triazin-4-one (CAS: 1384427-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo-triazine core, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Researchers have demonstrated that modifications to the ethyl group at the 7-position can significantly influence the compound's binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a scaffold for developing inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study reported that derivatives of 7-ethyl-3H,4H,7H-pyrazolo[3,4-d][1,2,3]triazin-4-one exhibited promising in vitro activity against CDK2 and CDK4, with IC50 values in the low micromolar range.

In addition to its role in kinase inhibition, recent research has also explored the compound's potential as a building block for fluorescent probes and imaging agents. A 2022 study in Chemical Communications described the synthesis of a series of fluorescent derivatives based on the pyrazolo-triazine core, which exhibited strong emission properties and were used for live-cell imaging. These findings suggest that 7-ethyl-3H,4H,7H-pyrazolo[3,4-d][1,2,3]triazin-4-one could serve as a versatile platform for developing both therapeutic and diagnostic tools.

The synthetic pathways for this compound have also been optimized in recent years. A 2023 report in Organic Process Research & Development detailed a scalable and cost-effective method for producing 7-ethyl-3H,4H,7H-pyrazolo[3,4-d][1,2,3]triazin-4-one with high purity and yield. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to scalability and reproducibility. The report emphasized the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on understanding the structure-activity relationships (SAR) of its derivatives and improving their bioavailability and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-ethyl-3H,4H,7H-pyrazolo[3,4-d][1,2,3]triazin-4-one (CAS: 1384427-56-8) represents a promising scaffold for drug discovery and diagnostic applications. Its versatility, combined with recent advancements in synthetic methodologies and biological evaluation, positions it as a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future studies will likely focus on expanding its applications and addressing current limitations to unlock its full potential.